Cas no 55086-53-8 (7-methoxy-3(2H)-Isoquinolinone)

• Product Name: 7-methoxy-3(2H)-Isoquinolinone
• CAS No: 55086-53-8
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 1113793
• PubChem ID: 67521004
• Update Time: 2025-04-20

7-methoxy-3(2H)-Isoquinolinone Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-3(2H)-Isoquinolinone
• 7-methoxyisoquinolin-3-ol
• 7-Methoxyisoquinolin-3(2H)-one
• 55086-53-8
• SCHEMBL2749218
• DB-384249

• Inchi： 1S/C10H9NO2/c1-13-9-3-2-7-5-10(12)11-6-8(7)4-9/h2-6H,1H3,(H,11,12)
• InChI Key： LVPLBKGCYLDHIH-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=CC(NC=C2C=1)=O

Computed Properties

• Exact Mass: 175.063328530g/mol
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 38.3Ų